Cas no 256951-82-3 (2-Cyano-4-fluorobenzylcyanide)
2-Cyano-4-fluorobenzylcyanide structure
Product Name:2-Cyano-4-fluorobenzylcyanide
CAS No:256951-82-3
MF:C9H5FN2
MW:160.14780497551
CID:246947
PubChem ID:45090709
Update Time:2025-04-19
2-Cyano-4-fluorobenzylcyanide Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-4-fluorobenzylcyanide
- 2-Cyano-4-fluorophenylacetonitrile
- 2-(cyanomethyl)-5-fluorobenzonitrile
- 2-cyano-4-fluoroBenzeneacetonitrile
- Benzeneacetonitrile,2-cyano-4-fluoro-
- DTXSID40666689
- AKOS006311866
- 256951-82-3
- SCHEMBL7661361
- FT-0695725
- 2-cyano-4-fluorobenzyl cyanide
-
- Inchi: 1S/C9H5FN2/c10-9-2-1-7(3-4-11)8(5-9)6-12/h1-2,5H,3H2
- InChI Key: XQBWYQLJKYOIER-UHFFFAOYSA-N
- SMILES: FC1C=CC(CC#N)=C(C#N)C=1
Computed Properties
- Exact Mass: 160.04375
- Monoisotopic Mass: 160.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 47.58
2-Cyano-4-fluorobenzylcyanide Related Literature
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
256951-82-3 (2-Cyano-4-fluorobenzylcyanide) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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